Cas no 6963-54-8 (1,3-Benzenediol,1,3-dipropanoate)
6963-54-8 structure
Product Name:1,3-Benzenediol,1,3-dipropanoate
CAS No:6963-54-8
MF:C12H14O4
MW:222.237164020538
CID:511667
PubChem ID:243673
Update Time:2025-04-19
1,3-Benzenediol,1,3-dipropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,1,3-dipropanoate
- (3-propanoyloxyphenyl) propanoate
- 1,3-Biphosphoglyceric acid
- 1,3-bis-piperid
- 1,3-Bis-piperidinomethyl-imidazolidin-2-thion
- 1,3-bis-piperidinomethyl-imidazolidine-2-thione
- 1,3-bis-propionyloxy-benzene
- 1,3-Bis-propionyloxy-benzol
- 1,3-diphosphoglycerate
- 1,3-Diphosphoglycerinsaeure
- 3-Phosphoglyceroyl phosphate
- glycerate 1,3-biphosphate
- glyceric acid 1,3-biphosphate
- Glyceric acid-1,3-diphosphate
- m-Phenylen-dipropionat
- P-glyceroyl-P
- Resorcindipropionat
- resorcinol dipropanoate
- 1,3-Phenylene dipropanoate
- 6963-54-8
- DTXSID60989741
- NSC-53795
- (3-propanoyloxyphenyl)propanoate
- resorcinol dipropionate
- SCHEMBL10782553
- NSC53795
-
- Inchi: 1S/C12H14O4/c1-3-11(13)15-9-6-5-7-10(8-9)16-12(14)4-2/h5-8H,3-4H2,1-2H3
- InChI Key: UKDWCDFYKUAITL-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)C1C=CC=C(C=1)OC(CC)=O
Computed Properties
- Exact Mass: 222.08900
- Monoisotopic Mass: 222.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.124
- Boiling Point: 310.6°Cat760mmHg
- Flash Point: 150.5°C
- Refractive Index: 1.5
- PSA: 52.60000
- LogP: 2.31740
1,3-Benzenediol,1,3-dipropanoate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
6963-54-8 (1,3-Benzenediol,1,3-dipropanoate) Related Products
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